Cas no 1870354-20-3 (Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]-)

• Product Name: Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]-
• CAS No: 1870354-20-3
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5104047
• Update Time: 2025-10-10

Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]-

• Inchi： 1S/C12H15F2N/c13-12(14)6-11(7-12)9-15-8-10-4-2-1-3-5-10/h1-5,11,15H,6-9H2
• InChI Key： XVTZMEZBZDYSCD-UHFFFAOYSA-N
• SMILES： C1(CNCC2CC(F)(F)C2)=CC=CC=C1

Additional information on Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]-

Exploring Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]- (CAS No. 1870354-20-3): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]- (CAS No. 1870354-20-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluorocyclobutyl moiety and benzenemethanamine backbone, represents a promising candidate for various scientific and industrial uses. Researchers and chemists are increasingly exploring its synthesis, reactivity, and functional roles, aligning with the growing demand for novel fluorinated compounds in drug discovery and material science.

The structural elegance of Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]- lies in its combination of a cyclobutyl ring with two fluorine atoms, which enhances its electronic and steric properties. This feature is particularly relevant in the context of bioactive molecules, where fluorination often improves metabolic stability and binding affinity. Recent studies highlight the compound's potential as a building block for small-molecule therapeutics, especially in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. Such applications resonate with current trends in precision medicine and personalized therapeutics, addressing unmet medical needs.

From a synthetic perspective, the preparation of CAS No. 1870354-20-3 involves sophisticated organic transformations, including cross-coupling reactions and reductive amination. These methods are pivotal in achieving high yields and purity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's lipophilicity and hydrogen-bonding capacity further make it a valuable tool in medicinal chemistry optimization, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]- has potential applications in agrochemicals and functional materials. Its fluorine-rich structure could contribute to the development of pesticides with enhanced environmental stability or advanced polymers with tailored properties. This versatility aligns with global efforts to innovate sustainable solutions, a hot topic in both academic and industrial circles.

In conclusion, Benzenemethanamine, N-[(3,3-difluorocyclobutyl)methyl]- (CAS No. 1870354-20-3) stands at the intersection of chemistry and innovation. Its multifaceted applications, from drug discovery to material science, underscore its importance in modern research. As interest in fluorinated compounds and tailored molecular architectures grows, this compound is poised to play a pivotal role in shaping future scientific advancements.